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Compound of Interest

Compound Name: 6-Bromo-1H-indazole

Cat. No.: B110520 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of 6-Bromo-1H-indazole, a compound that requires

careful management. Adherence to these protocols is critical for regulatory compliance and the

well-being of laboratory personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Bromo-1H-indazole is classified as an irritant, capable of causing skin, eye, and respiratory

irritation[1][2]. Therefore, a comprehensive approach to personal protective equipment is

mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Tight-sealing safety goggles

conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166 should be

worn.[1][2] A face shield may

be required for tasks with a

high risk of splashing.[3][4][5]

Hand Protection Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1][2] The specific

glove material should be

selected based on the solvent

used and breakthrough time.

Body Protection Protective Clothing

A lab coat or coveralls should

be worn to protect against skin

contact.[1][2][4][6] For

extensive handling, chemically

impervious suits may be

necessary.[4][7]

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

in a poorly ventilated area.[2]

[6][8]

Note: No specific occupational exposure limits for 6-Bromo-1H-indazole were found in the

provided search results. Always consult the specific Safety Data Sheet (SDS) for the most up-

to-date information.
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All handling of 6-Bromo-1H-indazole should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize inhalation exposure.[1][2][9]

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1][2] All necessary PPE should be inspected and worn correctly.

Weighing and Transfer:

Handle the solid material carefully to avoid dust formation.[1][2]

Use a spatula or other appropriate tool for transfers.

Weigh the compound in a fume hood or a ventilated balance enclosure.

In Solution:

When dissolving the compound, add it slowly to the solvent to avoid splashing.

If the solvent is volatile, ensure the process is carried out entirely within the fume hood.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][2]

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Contaminated clothing should be removed and washed before reuse.[1][2]

Disposal Plan: Managing 6-Bromo-1H-indazole
Waste
6-Bromo-1H-indazole is a halogenated organic compound and must be disposed of as

hazardous waste.[9][10] Improper disposal, such as discarding it down the drain, can lead to

environmental contamination and is a regulatory violation.[11]

Waste Segregation:
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Collect all solid waste contaminated with 6-Bromo-1H-indazole (e.g., weighing paper,

contaminated gloves) in a designated, sealed, and clearly labeled "Halogenated Organic

Solid Waste" container.[11]

Solutions containing 6-Bromo-1H-indazole should be collected in a separate, sealed, and

labeled "Halogenated Organic Liquid Waste" container.[10][12][13] Do not mix with non-

halogenated waste to avoid increased disposal costs.[14]

Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "6-Bromo-1H-indazole," and the associated hazards (e.g., Irritant, Toxic).[9][12]

Storage:

Store waste containers in a designated and secure satellite accumulation area, away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1]

[2]

Keep containers tightly closed and in a cool, dry, and well-ventilated place.[1][2][12]

Final Disposal:

Arrange for the disposal of the hazardous waste through a licensed and approved waste

disposal facility.[1][2][11] Incineration in a chemical waste incinerator is the preferred

method for halogenated organic compounds.[11]
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Workflow for Safe Handling of 6-Bromo-1H-indazole
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Caption: Workflow for the safe handling and disposal of 6-Bromo-1H-indazole.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b110520?utm_src=pdf-body-img
https://www.benchchem.com/product/b110520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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